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8-Amino-1-naphthol (CAS No. 2834-91-5) is a bifunctional aromatic compound embodying the
naphthalene core, substituted with both a hydroxyl and an amino group at the C1 and C8
positions, respectively. This unique peri-substitution pattern imparts distinct chemical reactivity
and steric constraints that make it a valuable and strategic building block in medicinal chemistry
and materials science. Unlike its other isomers, the proximity of the amino and hydroxyl groups
in 8-amino-1-naphthol allows for the potential formation of intramolecular hydrogen bonds and
facilitates the synthesis of unique heterocyclic systems. This guide offers a senior application
scientist's perspective on the core physicochemical properties, synthetic accessibility, and
practical applications of 8-amino-1-naphthol, providing researchers and drug development
professionals with a consolidated resource for leveraging this versatile chemical scaffold.

Chemical Identity and Physicochemical Properties

Precise identification and understanding of a molecule's intrinsic properties are the foundation
of all subsequent research and development. The key identifiers and properties of 8-amino-1-
naphthol are summarized below. It is important to note that while some experimental data is
scarce, reliable predicted values provide a strong basis for experimental design.
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Table 1: Core Chemical and Physical Properties of 8-Amino-1-naphthol

Property Value Source | Comment
IUPAC Name 8-aminonaphthalen-1-ol [1]

CAS Number 2834-91-5 [1][2]

Molecular Formula C10H9NO [1112]

Molecular Weight 159.19 g/mol [1][2]

Appearance Solid (form may vary) General knowledge
Melting Point Not Available (N/A) [2]

Boiling Point 378.3°C at 760 mmHg Predicted Value[2]
Density 1.281 g/cm3 Predicted Value[2]
pKa 9.73+£0.40 Predicted Value[2]

Sparingly soluble in water;
o more soluble in organic
Solubility ) Inferred from structure[3]
solvents like ethanol and

DMSO.

Causality Insight: The amphiphilic nature of 8-amino-1-naphthol—possessing both a polar
hydroxyl/amino functionality and a nonpolar naphthalene ring system—governs its solubility. Its
limited water solubility is expected, but the polar groups ensure solubility in polar organic
solvents, a critical consideration for reaction media and formulation development.[3] The
predicted pKa of ~9.7 suggests the phenolic proton is weakly acidic, comparable to other
naphthols, and will deprotonate under moderately basic conditions.[2]

Spectroscopic Characterization Profile

Spectroscopic analysis is essential for confirming the identity and purity of a chemical
substance. While a dedicated, peer-reviewed spectrum for 8-amino-1-naphthol is not readily
available in public databases, its expected spectral features can be reliably predicted based on
its structure and data from closely related analogs.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1266399/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-aminonaphthol-scaffold
https://pubchem.ncbi.nlm.nih.gov/compound/8-Amino-1-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/8-Amino-1-naphthol
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8-Amino-1-naphthol
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/8-Amino-1-naphthol
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.solubilityofthings.com/8-amino-26-dibromo-5-hydroxy-4-imino-naphthalen-1-one
https://www.benchchem.com/product/b1266399/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-aminonaphthol-scaffold
https://www.solubilityofthings.com/8-amino-26-dibromo-5-hydroxy-4-imino-naphthalen-1-one
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1266399/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-the-aminonaphthol-scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Nuclear Magnetic Resonance (NMR) Spectroscopy

'H NMR: The proton NMR spectrum is expected to show distinct signals for the six aromatic
protons on the naphthalene ring, typically in the range of 6.5-8.5 ppm.[4] The proximity and
electronic effects of the -OH and -NH=z groups will influence their chemical shifts. The protons
on the same ring as the substituents will be the most affected. The amine (-NHz) and
hydroxyl (-OH) protons will appear as broad singlets, with chemical shifts that are highly
dependent on solvent and concentration.

13C NMR: The carbon NMR spectrum should display ten distinct signals. The carbons

bearing the amino and hydroxyl groups (C1 and C8) will be significantly shifted downfield
(e.g., >140 ppm) due to the deshielding effect of the heteroatoms.[5] The remaining eight
aromatic carbon signals will appear in the typical aromatic region (approx. 105-135 ppm).

Infrared (IR) Spectroscopy

The IR spectrum provides a clear fingerprint for the key functional groups present in the

molecule.

O-H Stretch: A broad absorption band is expected in the region of 3200-3550 cm~1,
characteristic of the hydroxyl group, with broadening due to hydrogen bonding.[6][7]

N-H Stretch: Primary amines typically show two bands (symmetric and asymmetric
stretching) in the 3300-3500 cm~1 region.[6][7] These may overlap with the O-H stretch.

Aromatic C=C Stretch: Multiple sharp, medium-intensity peaks are expected between 1500-
1700 cm~1.[6][7]

C-O Stretch: A strong band for the phenolic C-O bond should appear in the 1000-1320 cm~?
region.[7]

Aromatic C-H Bending: Strong absorptions in the 675-900 cm~? region are indicative of the
substitution pattern on the aromatic rings.[7]

Synthesis and Purification Workflow

The synthesis of 8-amino-1-naphthol is not commonly detailed in standard organic synthesis

procedures but can be achieved through established transformations. A logical and field-proven
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approach involves the nitration of 1-naphthol followed by selective reduction.

Proposed Synthetic Pathway

The workflow leverages readily available starting materials and high-yielding reactions common
in industrial and laboratory settings. The critical choice is the regioselective nitration of 1-
naphthol and the subsequent chemoselective reduction of the nitro group without affecting the
naphthalene core.
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Step 1: Regioselective Nitration

Nitrating Agent
(e.g., HNOs in Acetic Acid)
Controlled Temperature

i

Mixture of Nitro-1-naphthols
(Including 8-Nitro-1-naphthol)

Purification

Step 2: Isola%ion of Isomer

Chromatography or
Fractional Crystallization

@-Nitro-l-naphthoD

Step 3: Chemose

lective Reduction

Reducing Agent
(e.g., SNnCI2/HCI or H2/Pd-C)
Inert Atmosphere

8-Amino-1-naphthol
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8-Amino-1-naphthol Scaffold

-NH: Site -OH Site -NH: Site -NH2 & -OH Sites Aromatic Ring

Key Synthetic Transformations

N-Acylation / N-Alkylation
(Amides, Sulfonamides)

O-Alkylation / O-Acylation
(Ethers, Esters)

Diazotization of Amine
(Azo Dyes, Sandmeyer Reactions)

Intramolecular Cyclization
(Naphthoxazines)

Electrophilic Aromatic Substitution
(Halogenation, Sulfonation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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